4-{[(2-furylmethyl)amino]sulfonyl}-N-phenylbenzamide

• IUPAC Name: 4-(furan-2-ylmethylsulfamoyl)-N-phenylbenzamide
• InChI: InChI=1S/C18H16N2O4S/c21-18(20-15-5-2-1-3-6-15)14-8-10-17(11-9-14)25(22,23)19-13-16-7-4-12-24-16/h1-12,19H,13H2,(H,20,21)
• InChI Key: KDKDSLRWPZYDNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CO3
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol

Description

“4-{[(2-furylmethyl)amino]sulfonyl}-N-phenylbenzamide” is a chemical compound that contains the sulfonamide functional group. The general formula for sulfonamides is R−SO2NR’R" or R−S(=O)2−NR’R", where each R is some organic group. Any sulfonamide can be considered as derived from a sulfonic acid by replacing a hydroxyl group ( −OH ) with an amine group.

Synthesis Analysis

Sulfonamides can be prepared in the laboratory in many ways. The classic approach entails the reaction of sulfonyl chlorides with an amine. The reaction of primary and secondary amines with benzenesulfonyl chloride is the basis of the Hinsberg reaction, a method for detecting primary and secondary amines.

Molecular Structure Analysis

The molecular structure of “4-{[(2-furylmethyl)amino]sulfonyl}-N-phenylbenzamide” is characterized by the presence of a sulfonyl group (O=S=O) connected to an amine group (−NH2). The structure of the sulfonamide group is relatively rigid, which contributes to the crystalline nature of most sulfonamides.

Chemical Reactions Analysis

Sulfonamides undergo a variety of acid-base reactions. The N-H bond can be deprotonated. The alkylsulfonamides can be deprotonated at carbon. Arylsulfonamides undergo ortho-lithiation.

Physical And Chemical Properties Analysis

Most amides, including sulfonamides, are solids at room temperature. The boiling points of amides are much higher than those of alcohols of similar molar mass. Amides of six or fewer carbon atoms are soluble in water.

Mechanism of Action

The mechanism of action of sulfonamides is based on their ability to mimic para-aminobenzoic acid (PABA), which is essential for bacterial growth. Sulfonamides compete with PABA for incorporation into folic acid, thereby inhibiting bacterial growth.